Cas no 627501-18-2 (5-Chloro-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde)

• Product Name: 5-Chloro-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde
• CAS No: 627501-18-2
• MF: C₆H₄ClNO₂
• MW: 157.554460525513
• MDL: MFCD04972384
• CID: 499781
• PubChem ID: 24213807
• Update Time: 2025-05-19

5-Chloro-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-hydroxynicotinaldehyde
• 3-CHLORO-5-FORMYL-2-HYDROXYPYRIDINE
• 3-Pyridinecarboxaldehyde,5-chloro-1,6-dihydro-6-oxo-
• 5-Chloro-6-hydroxypyridine-3-carboxaldehyde
• 5-Chloro-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde
• 5-chloro-6-oxo-1H-pyridine-3-carbaldehyde
• 3-Chloro-2-Hydroxy-5-Formylpyridine
• 5-chloro-6-hydroxy-pyridine-3-carbaldehyde
• 5-Chloro-1,6-dihydro-6-oxo-3-pyridinecarboxaldehyde
• 5-Chloro-6-oxo-1,6-dihydropyridine-3-carbaldehyde
• 3-Pyridinecarboxaldehyde, 5-chloro-1,6-dihydro-6-oxo-
• PubChem17091
• FGMJOLYLUIKTGP-UHFFFAOYSA-N
• SBB087229
• FCH833387
• AB20957
• RP10164
• OR
• SY229656
• CB-0749
• MFCD04972384
• SCHEMBL4325787
• CS-0045266
• DTXSID60640007
• A8673
• AKOS005072132
• AMY7946
• AC-33380
• MFCD09607922
• FT-0756107
• AKOS006230150
• AS-8518
• 627501-18-2
• DB-025089
• A12705

• MDL： MFCD04972384
• Inchi： 1S/C6H4ClNO2/c7-5-1-4(3-9)2-8-6(5)10/h1-3H,(H,8,10)
• InChI Key： FGMJOLYLUIKTGP-UHFFFAOYSA-N
• SMILES： ClC1C(NC=C(C=O)C=1)=O

Computed Properties

• Exact Mass: 156.99300
• Monoisotopic Mass: 156.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 0.2

Experimental Properties

• Density: 1.43
• PSA: 50.19000
• LogP: 1.25310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 5-Chloro-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde

Recent Advances in the Study of 5-Chloro-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde (CAS: 627501-18-2)

5-Chloro-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde (CAS: 627501-18-2) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical properties and reactivity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the use of 5-Chloro-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde as a precursor in the synthesis of kinase inhibitors. The researchers demonstrated that this compound could be efficiently converted into a series of pyridine-based derivatives, which exhibited potent inhibitory activity against several cancer-related kinases. The study also highlighted the compound's stability and scalability, making it a promising candidate for large-scale pharmaceutical production.

In another study, researchers investigated the role of 5-Chloro-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde in the development of antimicrobial agents. The compound was used to synthesize a new class of pyridine-carbaldehyde hybrids, which showed significant activity against drug-resistant bacterial strains. The findings suggest that this compound could serve as a valuable building block for the design of next-generation antibiotics, addressing the growing challenge of antimicrobial resistance.

Further advancements in the field have also explored the compound's potential in agrochemical applications. A recent report in the Journal of Agricultural and Food Chemistry detailed the synthesis of novel pesticides using 5-Chloro-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde as a key intermediate. The resulting compounds demonstrated high efficacy against a range of agricultural pests, with minimal environmental impact. This research underscores the versatility of the compound and its potential to contribute to sustainable agricultural practices.

In conclusion, 5-Chloro-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde (CAS: 627501-18-2) continues to be a focal point of research in the chemical, biological, and pharmaceutical sciences. Its diverse applications, from drug discovery to agrochemical development, highlight its importance as a versatile and valuable intermediate. Future studies are expected to further explore its potential, particularly in the context of personalized medicine and green chemistry initiatives.